Cas no 194019-65-3 (3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)-)

• Product Name: 3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)-
• CAS No: 194019-65-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 116499
• PubChem ID: 10920964
• Update Time: 2025-04-18

3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)-
• 2-[(3R,4R)-4-propan-2-ylpyrrolidin-3-yl]acetic acid
• 3-Pyrrolidineaceticacid,4-(1-methylethyl)-,(3R-trans)-(9CI)
• 2-((3R,4R)-4-Isopropylpyrrolidin-3-yl)aceticacid
• 194019-65-3
• 2-((3R,4R)-4-Isopropylpyrrolidin-3-yl)acetic acid
• DTXSID40448341
• CTK0H1503

• Inchi： 1S/C9H17NO2/c1-6(2)8-5-10-4-7(8)3-9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)/t7-,8+/m0/s1
• InChI Key： GOSOSLNEDCOPDG-JGVFFNPUSA-N
• SMILES： OC(C[C@H]1CNC[C@@H]1C(C)C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų